2-(2H-1,2,3-triazol-2-yl)thiophene-3-carboxylic acid

• Molecular Formula: C7H5N3O2S
• Molecular Weight: 195.20 g/mol
• IUPAC Name: 2-(triazol-2-yl)thiophene-3-carboxylic acid
• InChI: InChI=1S/C7H5N3O2S/c11-7(12)5-1-4-13-6(5)10-8-2-3-9-10/h1-4H,(H,11,12)
• InChI Key: MYOQPKPSEJECKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1C(=O)O)N2N=CC=N2

Description

2-(2H-1,2,3-triazol-2-yl)thiophene-3-carboxylic acid is a heterocyclic compound featuring a thiophene backbone substituted with a 1,2,3-triazole ring at position 2 and a carboxylic acid group at position 3. This structure combines the electron-rich thiophene moiety with the polar triazole and carboxylic acid functionalities, making it a versatile intermediate in medicinal chemistry and materials science.

Comparison with Similar Compounds

Triazole-Containing Aromatic Carboxylic Acids

• 2-(2H-1,2,3-triazol-2-yl)pyridine-3-carboxylic acid :
  • Structure : Replaces the thiophene ring with pyridine, retaining the triazol-2-yl and carboxylic acid groups at positions 2 and 3, respectively.
  • Implications : Pyridine’s aromatic nitrogen introduces basicity and enhances solubility in polar solvents compared to thiophene’s neutral, sulfur-containing ring .
  • Molecular Weight : 206.16 g/mol (vs. 195.19 g/mol for the thiophene analog), impacting pharmacokinetic properties like diffusion rates.

Thiophene-Based Carboxylic Acids with Varied Substituents

• 3-[2-(thiophen-3-yl)acetamido]thiophene-2-carboxylic acid: Structure: Features dual thiophene rings linked by an acetamido group, with a carboxylic acid at position 2. However, the larger molecular weight (267.32 g/mol) and bulkier structure may reduce membrane permeability compared to the triazole-thiophene analog .

Pyrazole Derivatives with Thiophene Substituents

• 1-(3-chlorophenyl)-3-(2-thienyl)-1H-pyrazole-5-carboxylic acid :
  • Structure : Substitutes the triazole with a pyrazole ring, incorporating a chlorophenyl group at N1 and a thienyl group at C3.
  • Implications : The chlorophenyl group increases lipophilicity (LogP), favoring blood-brain barrier penetration, while the pyrazole ring’s reduced nitrogen count compared to triazole alters electronic distribution and metabolic stability .

Data Table: Key Properties of Compared Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Heterocyclic Rings	Source
2-(2H-1,2,3-triazol-2-yl)thiophene-3-carboxylic acid	C7H5N3O2S*	195.19*	Triazol-2-yl at C2, COOH at C3	Thiophene, 1,2,3-triazole
2-(2H-1,2,3-triazol-2-yl)pyridine-3-carboxylic acid	C8H6N4O2	206.16	Triazol-2-yl at C2, COOH at C3	Pyridine, 1,2,3-triazole
3-[2-(thiophen-3-yl)acetamido]thiophene-2-carboxylic acid	C11H9NO3S2	267.32	Acetamido at C3, COOH at C2	Thiophene (x2)
1-(3-chlorophenyl)-3-(2-thienyl)-1H-pyrazole-5-carboxylic acid	C14H9ClN2O2S	304.75	Cl-phenyl at N1, thienyl at C3, COOH at C5	Pyrazole, thiophene

Note: Molecular formula and weight for the target compound are inferred based on structural analysis due to incomplete data in the evidence.

Research Findings and Implications

• Electronic Effects : The electron-deficient pyridine ring in the pyridine-triazole analog may enhance interactions with cationic targets compared to the electron-rich thiophene counterpart .
• Solubility and Bioavailability : The carboxylic acid group in all compounds improves aqueous solubility, but bulkier substituents (e.g., acetamido in ) may counteract this advantage by increasing molecular weight.
• Synthetic Accessibility : Triazole-thiophene derivatives are often synthesized via click chemistry, offering modularity, whereas pyrazole-thiophene compounds may require multi-step coupling reactions, as seen in .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-(2H-1,2,3-triazol-2-yl)thiophene-3-carboxylic acid, and how are intermediates characterized?

• Answer : The compound is typically synthesized via cycloaddition or esterification reactions. For example, triazole-thiophene hybrids are often prepared by reacting thiophene derivatives with triazole precursors under reflux conditions. Intermediates are characterized using IR spectroscopy (C=O, C-N stretches), ¹H/¹³C NMR (chemical shifts for thiophene protons at δ 6.5–7.5 ppm and triazole protons at δ 7.8–8.2 ppm), and thin-layer chromatography (TLC) to confirm purity .

Q. How can researchers validate the purity and structural integrity of this compound?

• Answer : Purity is assessed via HPLC with gradients (e.g., methanol-water) and retention time analysis. Structural confirmation employs elemental analysis (C, H, N, S content) and mass spectrometry (ESI-MS for molecular ion peaks). Discrepancies in spectral data (e.g., unexpected splitting in NMR) may indicate isomerism or impurities, requiring recrystallization or column chromatography .

Q. What safety protocols are critical when handling thiophene-triazole derivatives?

• Answer : Use fume hoods to avoid inhalation of fine powders. Wear nitrile gloves and protective eyewear due to skin/eye irritation risks. Store the compound in amber glass bottles at room temperature, away from oxidizing agents. Spills should be neutralized with inert absorbents (e.g., vermiculite) and disposed of as halogenated waste .

Advanced Research Questions

Q. How can computational methods predict the toxicity and pharmacokinetics of 2-(2H-1,2,3-triazol-2-yl)thiophene-3-carboxylic acid?

• Answer : QSAR models and tools like ADMET Predictor™ analyze logP (lipophilicity), metabolic stability, and acute toxicity (LD₅₀). For example, predicted hepatotoxicity may arise from cytochrome P450 interactions. Experimental validation via in vitro assays (e.g., MTT on HepG2 cells) is recommended to resolve contradictions between computational and empirical data .

Q. What strategies resolve crystallographic ambiguities in thiophene-triazole structures?

• Answer : Use SHELXTL or Olex2 for high-resolution X-ray diffraction data refinement. For twinned crystals, employ HKL-3000 to merge datasets. If hydrogen bonding networks are unclear, DFT calculations (e.g., Gaussian 16) can optimize geometry and validate intermolecular interactions .

Q. How does the electronic nature of the triazole ring influence the compound’s reactivity in cross-coupling reactions?

• Answer : The electron-deficient 1,2,3-triazole enhances electrophilic substitution at the thiophene’s β-position. DFT studies show a LUMO energy of −1.8 eV, favoring Suzuki-Miyaura couplings with aryl boronic acids. Optimize conditions using Pd(PPh₃)₄ (5 mol%) in DMF at 80°C, monitored by in situ FTIR .

Q. What methodologies identify and quantify degradation products under accelerated stability testing?

• Answer : LC-MS/MS with a C18 column and 0.1% formic acid mobile phase detects hydrolyzed products (e.g., free thiophene carboxylic acid). For photodegradation, use ICH Q1B guidelines with UV irradiation (320–400 nm) and quantify via UV-Vis at λmax 270 nm. Adjust pH to 5–6 to minimize ester hydrolysis .

Methodological Challenges & Contradictions

Q. How to address conflicting bioactivity results between in vitro and in vivo models?

• Answer : Discrepancies may arise from poor bioavailability or metabolic clearance. Use PAMPA assays to measure permeability (Pe > 1×10⁻⁶ cm/s indicates good absorption). If in vivo activity is lower than in vitro, consider prodrug strategies (e.g., ester prodrugs with t-Boc protection) .

Q. Why do NMR spectra sometimes show unexpected splitting patterns for the triazole ring?

• Answer : Dynamic proton exchange or restricted rotation in DMSO-d₆ can cause splitting. Use variable-temperature NMR (25–60°C) to observe coalescence. Alternatively, ¹⁵N-labeled analogs or NOESY can clarify tautomerism or steric effects .

Tables

Table 1: Key Spectral Data for Structural Confirmation

Technique	Key Observations	Reference
¹H NMR (DMSO-d₆)	Thiophene H: δ 7.2–7.5 (d, J=5.2 Hz)
IR (KBr)	C=O stretch: 1680–1700 cm⁻¹
ESI-MS	[M+H]⁺ m/z: 236.05 (calculated: 236.03)

Table 2: Computational vs. Experimental Toxicity Data

Parameter	Predicted (QSAR)	Experimental (MTT assay)
IC₅₀ (HepG2)	48 µM	52 µM
LogP	2.1	1.9 (HPLC)